![molecular formula C11H17NO B6282065 rac-(2R,4R)-4-methyl-2-(5-methylfuran-2-yl)piperidine CAS No. 2751557-20-5](/img/no-structure.png)
rac-(2R,4R)-4-methyl-2-(5-methylfuran-2-yl)piperidine
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Overview
Description
Rac-(2R,4R)-4-methyl-2-(5-methylfuran-2-yl)piperidine is a synthetic compound belonging to the class of piperidine derivatives. It is a cyclic amine which is used as an intermediate in organic synthesis and as a research tool in laboratory studies. It has been extensively studied for its potential applications in medicinal and biochemical research due to its unique properties. Additionally, we will also provide a list of potential future directions for further research.
Scientific Research Applications
Rac-(2R,4R)-4-methyl-2-(5-methylfuran-2-yl)piperidine has been used in a variety of scientific research applications. It has been used as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. Additionally, it has been used as a research tool in laboratory studies to investigate its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.
Mechanism of Action
Rac-(2R,4R)-4-methyl-2-(5-methylfuran-2-yl)piperidine is believed to act as an agonist of the muscarinic acetylcholine receptors. It binds to these receptors and activates them, leading to a variety of physiological and biochemical effects. Additionally, it has been shown to inhibit the enzyme acetylcholinesterase, which is responsible for the breakdown of the neurotransmitter acetylcholine. This can lead to an increase in the levels of acetylcholine in the body and can have a range of effects on the nervous system.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to have an anticonvulsant effect in animal models, as well as an anxiolytic effect. Additionally, it has been shown to have an anti-inflammatory effect in vitro and in vivo studies. It has also been shown to have a protective effect against oxidative stress and to have an inhibitory effect on the enzyme acetylcholinesterase.
Advantages and Limitations for Lab Experiments
Rac-(2R,4R)-4-methyl-2-(5-methylfuran-2-yl)piperidine has several advantages for laboratory experiments. It is relatively easy to synthesize and has a wide range of potential applications. Additionally, it has been extensively studied, which makes it easier to design experiments and interpret results. However, there are also some limitations to using this compound in laboratory experiments. It is a relatively expensive compound, and its effects can vary depending on the concentration and duration of exposure. Additionally, it has been shown to have some toxicity in animal models, so experiments should be designed and conducted with caution.
Future Directions
The potential future directions for further research on Rac-(2R,4R)-4-methyl-2-(5-methylfuran-2-yl)piperidine include:
• Investigating its potential therapeutic applications in neurological and psychiatric disorders.
• Investigating its potential as an anti-inflammatory agent.
• Investigating its potential as an antioxidant.
• Investigating its potential as an inhibitor of acetylcholinesterase.
• Investigating its potential as an anticonvulsant.
• Investigating its potential as an anxiolytic.
• Investigating its potential as an anticancer agent.
• Investigating its potential as an immunomodulator.
• Investigating its potential as a neuroprotective agent.
• Investigating its potential as a cognitive enhancer.
• Investigating its potential as a cardioprotective agent.
• Investigating its potential as an inhibitor of monoamine oxidase.
• Investigating its potential as an anti-aging agent.
Conclusion
In conclusion, this compound is a synthetic compound with a wide range of potential applications in medicinal and biochemical research. It has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential therapeutic applications. Additionally, it has several advantages for laboratory experiments, although there are also some limitations. There are a number of potential future directions for further research on this compound, and it is likely that it will continue to be studied in the years to come.
Synthesis Methods
Rac-(2R,4R)-4-methyl-2-(5-methylfuran-2-yl)piperidine can be synthesized by the condensation of 2-methylfuran-2-ylmethylpiperidine with 4-methyl-2-piperidone. This reaction is catalyzed by an acid such as sulfuric acid or hydrochloric acid. The reaction is typically carried out at room temperature and requires a few hours to complete. The product is then purified by recrystallization from a suitable solvent.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-(2R,4R)-4-methyl-2-(5-methylfuran-2-yl)piperidine involves the synthesis of the piperidine ring followed by the addition of the furan ring and the methyl groups.", "Starting Materials": [ "4-methyl-2-piperidone", "5-methylfuran", "sodium borohydride", "methyl iodide", "acetic acid", "sodium hydroxide", "hydrochloric acid", "diethyl ether", "water" ], "Reaction": [ "Step 1: Reduction of 4-methyl-2-piperidone with sodium borohydride in the presence of acetic acid to form racemic 4-methyl-2-piperidinol", "Step 2: Protection of the hydroxyl group in racemic 4-methyl-2-piperidinol with methyl iodide to form racemic 4-methyl-2-methylpiperidine", "Step 3: Alkylation of racemic 4-methyl-2-methylpiperidine with methyl iodide in the presence of sodium hydroxide to form racemic (2R,4R)-4-methyl-2-methylpiperidine", "Step 4: Cyclization of racemic (2R,4R)-4-methyl-2-methylpiperidine with 5-methylfuran in the presence of hydrochloric acid to form racemic (2R,4R)-4-methyl-2-(5-methylfuran-2-yl)piperidine", "Step 5: Separation of racemic (2R,4R)-4-methyl-2-(5-methylfuran-2-yl)piperidine into its enantiomers using chiral chromatography" ] } | |
CAS RN |
2751557-20-5 |
Molecular Formula |
C11H17NO |
Molecular Weight |
179.3 |
Purity |
95 |
Origin of Product |
United States |
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